Cas no 11053-08-0 (8H-Pyrano[3,4-c]pyridin-8-one,4-ethenyl-3-ethoxy-1,3,4,5,6,7-hexahydro- (9CI))

• Product name: 8H-Pyrano[3,4-c]pyridin-8-one,4-ethenyl-3-ethoxy-1,3,4,5,6,7-hexahydro- (9CI)
• CAS No: 11053-08-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 169035

8H-Pyrano[3,4-c]pyridin-8-one,4-ethenyl-3-ethoxy-1,3,4,5,6,7-hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 8H-Pyrano[3,4-c]pyridin-8-one,4-ethenyl-3-ethoxy-1,3,4,5,6,7-hexahydro- (9CI)
• Spicatine(8CI)
• 8H-Pyrano[3,4-c]pyridin-8-one, 4-ethenyl-3-ethoxy-1,3,4,5,6,7-hexahydro- (9CI)

• Inchi： 1S/C12H17NO3/c1-3-8-9-5-6-13-11(14)10(9)7-16-12(8)15-4-2/h3,8,12H,1,4-7H2,2H3,(H,13,14)
• InChI Key： QUGJNGCHEUYEPN-UHFFFAOYSA-N
• SMILES： CCOC1C(C=C)C2CCNC(C=2CO1)=O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• XLogP3: 0.0819999999999998

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 182-183 °C
• Boiling Point: 439.4±45.0 °C(Predicted)
• PSA: 52.54
• pka: 14.30±0.60(Predicted)